Cas no 85909-34-8 (Phenol,4,4',4''-[1,3,5-triazine-2,4,6-triyltris(oxy)]tris- (9CI))
85909-34-8 structure
Product Name:Phenol,4,4',4''-[1,3,5-triazine-2,4,6-triyltris(oxy)]tris- (9CI)
CAS No:85909-34-8
MF:C21H15N3O6
MW:405.360305070877
CID:725935
Update Time:2026-04-29
Phenol,4,4',4''-[1,3,5-triazine-2,4,6-triyltris(oxy)]tris- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Phenol,4,4',4''-[1,3,5-triazine-2,4,6-triyltris(oxy)]tris- (9CI)
- 4-[[4,6-bis(4-hydroxyphenoxy)-1,3,5-triazin-2-yl]oxy]phenol
- p,p',p''-[1,3,5-triazine-2,4,6-triyltris(oxy)]triphenol
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Computed Properties
- Exact Mass: 210.198365
- Monoisotopic Mass: 210.198365
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 12
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
Phenol,4,4',4''-[1,3,5-triazine-2,4,6-triyltris(oxy)]tris- (9CI) Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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